molecular formula C14H9FN2O3 B7548593 4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide

4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide

Cat. No. B7548593
M. Wt: 272.23 g/mol
InChI Key: CFWYINVCHVSRQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors. For example, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of the receptor tyrosine kinase (RTK), which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, antibacterial, and antifungal properties. It has also been shown to induce apoptosis (programmed cell death) in certain cancer cells. However, more research is needed to fully understand the effects of the compound on different biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide in lab experiments is its potential as a drug candidate for various diseases. It can also be used as a tool compound to investigate the role of specific enzymes and receptors in biological systems. However, one limitation is the lack of information on the compound's toxicity and pharmacokinetics, which can affect its potential as a drug candidate.

Future Directions

There are several future directions for research on 4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide. One direction is to investigate its potential as a drug candidate for different diseases, including cancer, inflammation, and neurodegeneration. Another direction is to study its effects on different biological systems, including the immune system and the nervous system. Additionally, further research is needed to understand the compound's toxicity and pharmacokinetics, which can affect its potential as a drug candidate.

Synthesis Methods

4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide can be synthesized using a variety of methods, including the reaction of 4-fluorobenzoyl chloride with 2-aminobenzoic acid in the presence of a base such as triethylamine. The resulting intermediate is then reacted with an acid anhydride to form the final product. Other methods involve the use of different reagents and catalysts, but the overall process remains similar.

Scientific Research Applications

The compound has been extensively studied for its potential use in the development of new drugs targeting various diseases such as cancer, inflammation, and neurodegeneration. It has also been investigated for its antibacterial and antifungal properties. The compound has been shown to inhibit the activity of certain enzymes and receptors, making it a promising candidate for drug development.

properties

IUPAC Name

4-fluoro-N-(2-oxo-3H-1,3-benzoxazol-6-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H9FN2O3/c15-9-3-1-8(2-4-9)13(18)16-10-5-6-11-12(7-10)20-14(19)17-11/h1-7H,(H,16,18)(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CFWYINVCHVSRQQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)NC2=CC3=C(C=C2)NC(=O)O3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H9FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.